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Compound of Interest

Compound Name: Dicetyl Phosphate

Cat. No.: B1193897 Get Quote

Dicetyl phosphate, a prominent organophosphate, holds significant importance across various

scientific and industrial domains, including cosmetics, pharmaceuticals, and material science.

This guide provides a detailed exploration of its chemical structure, physicochemical properties,

and synthesis, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Structure
Dicetyl phosphate, also known by its IUPAC name dihexadecyl hydrogen phosphate, is the

diester of phosphoric acid and cetyl alcohol.[1] Its structure is characterized by a central

phosphate group to which two long, saturated hydrocarbon chains, specifically cetyl (or

hexadecyl) chains, are attached via ester linkages.[2] This amphiphilic nature, with a polar

phosphate head and two nonpolar alkyl tails, underpins its utility as an emulsifier and

surfactant.[2]

The molecular formula for dicetyl phosphate is C₃₂H₆₇O₄P.[2] The presence of the hydroxyl

group on the phosphate moiety allows it to act as a weak acid.

Below is a two-dimensional representation of the dicetyl phosphate chemical structure.
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Start: Reagents

Cetyl Alcohol
Phosphorus Oxychloride
Solvent (e.g., Benzene)

Reaction at Reflux
(80°C, 12h)

Solvent Evaporation
(Reduced Pressure)

Crystallization
(Cooling in Benzene)

Filtration

Final Product:
Dicetyl Phosphate (White Powder)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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